![molecular formula C16H25NO3 B5012106 N-ethyl-2-methyl-N-(2,3,4-trimethoxybenzyl)-2-propen-1-amine](/img/structure/B5012106.png)
N-ethyl-2-methyl-N-(2,3,4-trimethoxybenzyl)-2-propen-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-2-methyl-N-(2,3,4-trimethoxybenzyl)-2-propen-1-amine, also known as methoxetamine, is a synthetic dissociative drug that belongs to the arylcyclohexylamine class. It was first synthesized in 1999 and has gained popularity in recent years due to its unique pharmacological properties. Methoxetamine has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
Methoxetamine acts as a non-competitive NMDA receptor antagonist. It also has affinity for the sigma-1 receptor, which may contribute to its antidepressant and anxiolytic effects. Methoxetamine has been shown to increase the release of dopamine and serotonin in the prefrontal cortex, which may also contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Methoxetamine has been shown to produce a range of physiological and biochemical effects. It has been found to increase heart rate and blood pressure, as well as cause respiratory depression in high doses. Methoxetamine has also been shown to produce neurotoxic effects in animal models.
Advantages and Limitations for Lab Experiments
Methoxetamine has several advantages for use in laboratory experiments. It has a relatively long half-life, which allows for extended periods of observation. Methoxetamine is also highly selective for the NMDA receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, N-ethyl-2-methyl-N-(2,3,4-trimethoxybenzyl)-2-propen-1-aminee has several limitations for use in laboratory experiments, including its neurotoxic effects and potential for abuse.
Future Directions
There are several future directions for research on N-ethyl-2-methyl-N-(2,3,4-trimethoxybenzyl)-2-propen-1-aminee. One area of interest is its potential use in treating substance abuse disorders. Methoxetamine has been shown to reduce cocaine self-administration in animal models, suggesting that it may have potential as a treatment for cocaine addiction. Another area of interest is its potential use in treating depression and anxiety. Methoxetamine has been shown to have antidepressant and anxiolytic effects in animal models, and further research may help to elucidate its potential as a therapeutic agent for these conditions.
Synthesis Methods
Methoxetamine is synthesized from 3-methoxyphenylacetone, which is reacted with methylamine to form N-methyl-3-methoxyphenylacetone. This compound is then reacted with ethylamine and 2,3,4-trimethoxybenzaldehyde to form N-ethyl-2-methyl-N-(2,3,4-trimethoxybenzyl)-2-propen-1-amine.
Scientific Research Applications
Methoxetamine has been used in scientific research to study its potential therapeutic applications. It has been found to have antidepressant and anxiolytic effects in animal models. Methoxetamine has also been studied for its potential use in treating chronic pain and substance abuse disorders.
properties
IUPAC Name |
N-ethyl-2-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]prop-2-en-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO3/c1-7-17(10-12(2)3)11-13-8-9-14(18-4)16(20-6)15(13)19-5/h8-9H,2,7,10-11H2,1,3-6H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUFHWOZXNBMBCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=C(C(=C(C=C1)OC)OC)OC)CC(=C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.